Cas no 33577-98-9 (Benzoic acid,4-(3-hydroxy-3-methyl-1-butyn-1-yl)-, methyl ester)

Technical Introduction: Benzoic acid, 4-(3-hydroxy-3-methyl-1-butyn-1-yl)-, methyl ester is a specialized organic compound featuring a benzoate core functionalized with a hydroxy-methylbutynyl substituent. This structure imparts unique reactivity, making it valuable as an intermediate in fine chemical synthesis, particularly for pharmaceuticals and agrochemicals. The presence of both alkyne and hydroxyl groups offers versatile modification potential, enabling selective transformations under mild conditions. Its ester moiety enhances solubility in organic solvents, facilitating handling in synthetic workflows. The compound’s stability under standard storage conditions ensures reliable performance in multi-step reactions. Its tailored functionality supports applications in cross-coupling, cyclization, and other advanced synthetic methodologies.
Benzoic acid,4-(3-hydroxy-3-methyl-1-butyn-1-yl)-, methyl ester structure
33577-98-9 structure
Product Name:Benzoic acid,4-(3-hydroxy-3-methyl-1-butyn-1-yl)-, methyl ester
CAS No:33577-98-9
MF:C13H14O3
MW:218.248464107513
MDL:MFCD00168836
CID:304506
PubChem ID:608902
Update Time:2025-05-28

Benzoic acid,4-(3-hydroxy-3-methyl-1-butyn-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(3-hydroxy-3-methyl-1-butyn-1-yl)-, methyl ester
    • METHYL 4-(3-HYDROXY-3-METHYLBUT-1-YNYL)BENZOATE
    • methyl 4-(3-hydroxy-3-methylbut-1-yn-1-yl)benzoate
    • CBDivE_015193
    • A821853
    • AB2907
    • CHEBI:194959
    • BRD-K88233726-001-01-8
    • methyl4-(3-hydroxy-3-methylbut-1-yn-1-yl)benzoate
    • Benzoic acid, 4-(3-hydroxy-3-methyl-1-butynyl)-, methyl ester
    • DTXSID90346025
    • 33577-98-9
    • Maybridge3_003926
    • HPQVSXSPVIQMCE-UHFFFAOYSA-N
    • AKOS004118074
    • HMS1442C10
    • CCG-250031
    • Methyl 4-(3-hydroxy-3-methyl-1-butynyl)benzoate #
    • CS-0327740
    • 4-(3-Hydroxy-3-methylbut-1-ynyl)benzoicacidmethylester
    • IDI1_015313
    • FT-0628580
    • SCHEMBL22031725
    • 4-(3-Hydroxy-3-methylbut-1-ynyl)benzoic acid methyl ester
    • MFCD00168836
    • MDL： MFCD00168836
    • Inchi： 1S/C13H14O3/c1-13(2,15)9-8-10-4-6-11(7-5-10)12(14)16-3/h4-7,15H,1-3H3
    • InChI Key： HPQVSXSPVIQMCE-UHFFFAOYSA-N
    • SMILES： OC(C#CC1C=CC(C(=O)OC)=CC=1)(C)C

Computed Properties

  • Exact Mass: 218.09400
  • Monoisotopic Mass: 218.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.15
  • Boiling Point: 338.4°Cat760mmHg
  • Flash Point: 140.3°C
  • Refractive Index: 1.553
  • PSA: 46.53000
  • LogP: 1.59560

Benzoic acid,4-(3-hydroxy-3-methyl-1-butyn-1-yl)-, methyl ester Customs Data

  • HS CODE：2918290000
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Benzoic acid,4-(3-hydroxy-3-methyl-1-butyn-1-yl)-, methyl ester Pricemore >>

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eNovation Chemicals LLC
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Benzoic acid,4-(3-hydroxy-3-methyl-1-butyn-1-yl)-, methyl ester Production Method

Benzoic acid,4-(3-hydroxy-3-methyl-1-butyn-1-yl)-, methyl ester Related Literature

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